Cas no 1250601-89-8 ((4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine)

• Product Name: (4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine
• CAS No: 1250601-89-8
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5177740
• PubChem ID: 61649218
• Update Time: 2023-11-24

(4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-Chloro-3-fluorophenyl)methyl](2-methylpropyl)amine
• Benzenemethanamine, 4-chloro-3-fluoro-N-(2-methylpropyl)-
• (4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine

• Inchi： 1S/C11H15ClFN/c1-8(2)6-14-7-9-3-4-10(12)11(13)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： ZCLGNRAIOPWCGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CNCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 3.3
• Topological Polar Surface Area: 12